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Compound of Interest

Compound Name: YLL545

Cat. No.: B15570165 Get Quote

Application Notes and Protocols: YLL545
For Research Use Only. Not for use in diagnostic procedures.

Product Information
Product Name: YLL545

Synonyms: Not Available

Chemical Formula: Not Available

Molecular Weight: Not Available

CAS Number: Not Available

Mechanism of Action:

YLL545 is a novel, potent, and selective inhibitor

of Vascular Endothelial Growth Factor Receptor

2 (VEGFR2) kinase. It has been shown to

suppress tumor angiogenesis and growth in

triple-negative breast cancer models.[1] YLL545

inhibits angiogenesis and induces apoptosis in

breast cancer xenografts.[1]
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Proper storage is crucial to maintain the stability and activity of YLL545. While specific stability

data for YLL545 is not publicly available, the following general guidelines for solid compounds

should be followed.

Condition Temperature Atmosphere Light

Long-term

(Months/Years)
-20°C

Dry, Inert (e.g.,

Nitrogen or Argon)
Protect from light

Short-term (Weeks) 4°C Dry Protect from light

Solutions (in DMSO,

etc.)
-80°C (aliquoted) Tightly sealed Protect from light

Note: Avoid repeated freeze-thaw cycles of solutions. Aliquot stock solutions into single-use

volumes.

2.2 Safe Handling Precautions

As the toxicological properties of YLL545 have not been fully elucidated, it should be handled

with caution. Assume the compound is potentially hazardous.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.[2][3]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory

area.

Spills: In case of a spill, avoid generating dust. For a solid spill, gently cover with an

absorbent material and then clean the area. For a solution spill, absorb with a non-reactive

material and dispose of it as chemical waste. Ensure adequate ventilation.

Disposal: Dispose of YLL545 and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.
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2.3 First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

General Protocol for Reconstitution
This protocol provides a general guideline for preparing stock solutions of YLL545. The choice

of solvent will depend on the experimental requirements. Dimethyl sulfoxide (DMSO) is a

common solvent for initial stock solutions.

Materials:

YLL545 (solid)

Anhydrous DMSO (or other suitable solvent)

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibrate the vial of solid YLL545 to room temperature for at least 20 minutes before

opening to prevent moisture condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.
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Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO.

Add the calculated volume of DMSO to the vial.

Vortex gently and/or sonicate briefly in a water bath to ensure complete dissolution. Visually

inspect to confirm no particulates are present.

For storage, aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.

Store the aliquots at -80°C.

In Vivo Antitumor Activity Protocol (Example)
The following protocol is a summarized example based on published research demonstrating

the in vivo efficacy of YLL545 in a breast cancer xenograft model.

Cell Line:

MDA-MB-231 (human triple-negative breast cancer cell line)

Animal Model:

Nude mice

Methodology:

Cell Implantation: Inject 2.5 x 10⁷ MDA-MB-231 cells into the fat pad of each nude mouse.

Tumor Growth: Monitor tumor development for approximately 14 days, or until tumors reach

a volume of about 100 mm³.

Treatment: Randomize mice into two groups:

Vehicle Control Group: Administer the vehicle solution daily.

YLL545 Treatment Group: Administer 50 mg/kg/d of YLL545 daily.
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Monitoring: Continue treatment for a set period (e.g., 12 days). Measure tumor volumes and

body weights regularly throughout the study.

Endpoint Analysis: At the end of the study, sacrifice the mice and excise the tumors.

Data Collection:

Measure final tumor weights.

Perform immunohistochemical staining on tumor sections for markers of angiogenesis

(e.g., CD31) and apoptosis (e.g., TUNEL assay).

Data Summary Table (Hypothetical Results)

Treatment
Group

Mean Tumor
Volume (mm³)
at Day 12

Mean Tumor
Weight (g) at
Day 12

Mean
Microvessel
Density
(CD31+)

Apoptotic
Index
(TUNEL+)

Vehicle Control 850 ± 95 0.9 ± 0.1 45 ± 5 5 ± 1

YLL545 (50

mg/kg/d)
350 ± 50 0.4 ± 0.05 15 ± 3 25 ± 4

Visualizations
5.1 Compound Handling Workflow
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Workflow for handling, reconstitution, and use of YLL545.
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5.2 Simplified YLL545 Signaling Pathway
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YLL545 inhibits VEGFR2 signaling to block angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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